Cas no 1118787-14-6 (3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid)

• Product Name: 3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid
• CAS No: 1118787-14-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD11857900
• CID: 1099148
• PubChem ID: 25358123
• Update Time: 2025-04-20

3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 3-Methyl-1H-pyrazolo[3,4-b]-pyridine-5-carboxylic acid
• 3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-methyl-
• LXSNZLZWYNZHEH-UHFFFAOYSA-N
• PB26726
• ST1171136
• AM20050671
• Z234897629
• 1118787-14-6
• EN300-42436
• 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylicacid
• SCHEMBL1145007
• SY097107
• DTXSID80649592
• AKOS022708921
• MFCD11857900
• DB-194134
• AS-33652
• CS-0044127
• 3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid

• MDL： MFCD11857900
• Inchi： 1S/C8H7N3O2/c1-4-6-2-5(8(12)13)3-9-7(6)11-10-4/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： LXSNZLZWYNZHEH-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2C(C=1)=C(C)NN=2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 0.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 337-339 °C
• Boiling Point: 468.8±40.0 °C at 760 mmHg
• Flash Point: 237.3±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Methyl-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines